Cas no 6323-74-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- N-butyl-N-but-2-ynylbutan-1-amine
- 1-Dibutylamino-but-2-in
- AC1MXAUB
- But-2-inyl-dibutyl-amin
- but-2-ynyl-dibutyl-amine
- N,N-dibutylbut-2-yn-1-amine
- NSC34146
- DTXSID40396772
- NSC-34146
- 6323-74-6
-
-
- Inchi： 1S/C12H23N/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-5,7-8,10-12H2,1-3H3
- InChI Key： SPZZBOQPUUVTLV-UHFFFAOYSA-N
- SMILES： N(CC#CC)(CCCC)CCCC
Computed Properties
- Exact Mass: 181.183049738g/mol
- Monoisotopic Mass: 181.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 3.2Ų
Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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